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Compound of Interest

Compound Name: Diisodecyl! adipate

Cat. No.: B167166

The proper disposal of diisodecyl adipate (DIDA) is a critical aspect of laboratory safety and
environmental responsibility. While Diisodecyl Adipate is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, it is imperative to manage its disposal in a controlled and compliant manner. This
guide provides essential information for researchers, scientists, and drug development
professionals on the safe and logistical procedures for handling and disposing of diisodecyl
adipate.

Key Properties and Regulatory Overview

Diisodecyl adipate is a combustible liquid that is stable under normal conditions.[1] According
to Safety Data Sheets (SDS), it is not considered a hazardous waste. However, all chemical
waste should be managed in accordance with institutional policies and local, state, and federal
regulations. The Resource Conservation and Recovery Act (RCRA) in the United States
establishes the framework for managing hazardous waste from its generation to its final
disposal, often referred to as a "cradle-to-grave" approach.[2][3][4] Although DIDA is not
federally regulated as hazardous, some state or local regulations may have specific
requirements. Therefore, it is crucial to consult with your institution's Environmental Health and
Safety (EHS) department.
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Property Value Source

CAS Number 27178-16-1 [5][6]

o Not a hazardous substance or
GHS Classification

mixture
Oral LD50 (Rat) 20,500 mg/kg [1]
Flash Point 221-235°C [1][5]
Physical State Liquid

Pre-Disposal and Handling Precautions

Before disposal, proper handling and storage procedures must be followed to minimize risks.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling diisodecyl adipate.[5]

o Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated area.[1]
[5] Avoid storing near heat, sparks, or open flames.[5]

» Spill Management: In the event of a spill, prevent the material from entering drains. Absorb
the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.

Step-by-Step Disposal Procedure

o Waste Determination: Confirm that the waste is solely diisodecyl adipate and not mixed
with any hazardous substances. If it is mixed with a hazardous chemical, it must be treated

as hazardous waste.
e Containerization:

o Use a chemically compatible and properly labeled waste container.[7][8] The container
should be in good condition, free from leaks, and have a secure, tight-fitting lid.[7]
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o The label should clearly identify the contents as "Diisodecyl Adipate” and include the
words "Non-hazardous waste for chemical disposal” or as required by your institution.

e Segregation: Do not mix diisodecyl adipate waste with other chemical waste streams
unless explicitly permitted by your EHS department.

o Accumulation: Store the waste container in a designated satellite accumulation area within
the laboratory.[9][10] This area should be under the control of laboratory personnel and away
from ignition sources.[9][11]

e Contact EHS for Pickup: Once the container is full or ready for disposal, contact your
institution's EHS department to arrange for a pickup.[9] They will ensure the waste is
transported and disposed of by a licensed waste disposal company in accordance with all
applicable regulations.

o Documentation: Maintain a record of the waste generated and its disposal, as required by
your institution's policies.[7]

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific
experimental protocols. The handling and disposal procedures outlined are based on safety
data sheets and general laboratory chemical waste management guidelines.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
diisodecyl adipate.
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Diisodecyl Adipate Disposal Workflow

Start: Diisodecyl Adipate Waste Generated

Is the waste mixed with any hazardous chemicals?

Treat as Hazardous Waste

(Follow institutional hazardous waste procedures) COMETTETES I & 2 6th GRrpeil e Cortiier

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

Waste collected by licensed disposal company

Maintain disposal records

Click to download full resolution via product page

Caption: Decision workflow for the disposal of diisodecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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